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Compound of Interest

Compound Name: FR260010 free base

Cat. No.: B1674030 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for FR260010 free base containing detailed

disposal procedures was not publicly available at the time of this writing. The following

guidelines are based on general best practices for the safe disposal of research-grade

chemical compounds. Researchers, scientists, and drug development professionals must

consult their institution's Environmental Health and Safety (EHS) department and adhere to all

local, state, and federal regulations for chemical waste disposal.

FR260010 free base is a selective 5-HT2C receptor antagonist used for research purposes. As

with any laboratory chemical, proper disposal is crucial to ensure personnel safety and

environmental protection. The absence of a specific SDS necessitates a cautious approach,

treating the compound as potentially hazardous.

Essential Safety and Handling for Disposal
Before proceeding with disposal, it is imperative to handle FR260010 free base with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, a lab coat, and chemical-resistant gloves. All handling of the solid compound or its

solutions for disposal purposes should be conducted in a certified chemical fume hood to

prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Procedures
Waste Identification and Collection:
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FR260010 free base waste, including pure compound, contaminated labware (e.g., vials,

pipette tips), and solutions, should be collected as solid chemical waste.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines.

Container Selection:

Use a designated, leak-proof, and chemically compatible container for solid waste. A high-

density polyethylene (HDPE) container with a secure screw-top lid is generally suitable.

For solutions, use a compatible, sealed container, ensuring it is properly vented if there is

any potential for gas generation.

Labeling:

Clearly label the waste container with a "Hazardous Waste" label.

The label must include:

The full chemical name: "FR260010 free base"

The quantity of the waste.

The date of accumulation.

The primary hazards associated with the compound (in the absence of specific data,

consider it "Irritant" and "Toxic").

The name and contact information of the generating laboratory or researcher.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure, away from general laboratory traffic, and separate from

incompatible chemicals.
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Disposal:

Arrange for the pickup and disposal of the chemical waste through your institution's

licensed hazardous waste contractor.

Never dispose of FR260010 free base down the drain or in the regular trash.

Summary of Disposal Procedures
Parameter Guideline

Waste Category
Solid Chemical Waste (or Liquid Chemical

Waste for solutions)

Container
Leak-proof, chemically compatible container

with a secure lid (e.g., HDPE)

Personal Protective Equipment (PPE)
Safety goggles, lab coat, chemical-resistant

gloves

Handling Location Certified chemical fume hood

Labeling
"Hazardous Waste" label with full chemical

name, quantity, date, and hazards

Disposal Method
Via licensed hazardous waste disposal

contractor

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like FR260010 free base.
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Start: FR260010 Free Base Waste Generated

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Work in a Chemical Fume Hood

Segregate Waste Stream
(Do Not Mix with Others)

Select Appropriate Waste Container
(Labeled, Leak-Proof, Compatible)

Collect Waste
(Solid or Liquid)

Securely Seal and Label Container
(Chemical Name, Date, Hazards)

Store in Designated Satellite Accumulation Area

Request Waste Pickup from EHS/Licensed Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of FR260010 free base.
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To cite this document: BenchChem. [Prudent Disposal of FR260010 Free Base in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674030#fr260010-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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